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This guide provides comprehensive safety and logistical information for the handling and

disposal of o-Toluic acid-13C, a stable isotope-labeled compound. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. While o-Toluic acid-13C is not radioactive, it should be handled with the same

precautions as the unlabeled compound due to its chemical properties.[1][2]

Hazard Identification and Immediate Safety
Precautions
o-Toluic acid is an irritant, and contact with skin, eyes, and the respiratory tract should be

avoided.[3][4][5] It may cause skin irritation, serious eye irritation, and respiratory irritation.[3][4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

[4][6]
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Skin Contact: Remove contaminated clothing and flush skin with plenty of water and soap.[3]

[4][6] Seek medical attention if irritation develops.[3][6]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention if symptoms persist.[3][4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent exposure when

handling o-Toluic acid-13C.
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Body Part
Personal Protective

Equipment

Material/Standard &

Rationale

Eyes/Face
Chemical safety goggles

and/or a face shield.[7][8]

Goggles should be splash-

proof to protect from accidental

splashes.[7] Use eyewear

tested and approved under

appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[3]

Hands
Chemical-resistant gloves.[7]

[8]

Nitrile or butyl rubber gloves

are recommended for handling

acids.[7] Gloves must be

inspected for any signs of

degradation or perforation

before use.[8]

Body Laboratory coat.[7][8]

A fully fastened lab coat

provides a barrier against

accidental spills. For larger

quantities, an impervious

apron should be worn.[7][8]

Respiratory
Use in a well-ventilated area or

a chemical fume hood.[6][7][8]

To minimize the inhalation of

dust or vapors, all handling

should be performed within a

certified chemical fume hood.

[8] If ventilation is inadequate,

a NIOSH-approved respirator

with appropriate cartridges

may be necessary.[7]

Foot Closed-toe shoes.[8]
Protects feet from spills and

falling objects.[8]

Operational Plan: Handling and Storage
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Engineering Controls:

Always handle o-Toluic acid-13C in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of dust and vapors.[7][8]

Ensure that eyewash stations and safety showers are readily accessible.[3][7]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[6][7]

Do not breathe dust or vapors.[7]

Minimize dust generation and accumulation.[3]

Use good occupational work practices; do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling.[3][6][7]

Keep containers tightly sealed when not in use.[3][6]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong bases.[3][6]

Keep containers securely sealed and protected against physical damage.[6]

Store away from sources of ignition.[3][6]

Physical and Chemical Properties
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Property Value

Molecular Formula C₇¹³CH₈O₂[4]

Molecular Weight 137.15 g/mol (for the ¹³C labeled compound)

Physical State Solid, white to off-white crystals or flakes.[4][6]

Melting Point 102-107 °C[3][4]

Boiling Point 258-259 °C[3][4]

Flash Point 148 °C[3][4]

Solubility
Soluble in alcohol and ether; slightly soluble in

water.[6]

Auto-ignition Temperature 495 °C[4]
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Workflow for Safe Handling of o-Toluic acid-13C
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Caption: Workflow for the safe handling of o-Toluic acid-13C from preparation to disposal.
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Disposal Plan
As o-Toluic acid-13C is a stable isotope-labeled compound, it is not radioactive.[1] Therefore,

its disposal should follow the same procedures as for the unlabeled chemical.[1]

Waste Segregation and Disposal:

All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as chemical waste.

Do not mix o-Toluic acid-13C waste with other waste streams.[8] It should be collected in a

dedicated, properly labeled, and sealed container.[8]

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols and to schedule a waste pickup.[9]

Waste material must be disposed of in accordance with national and local regulations.

Spill Management:

Minor Spills:

Ensure proper PPE is worn.[6]

Clean up spills immediately.[6]

Use dry clean-up procedures and avoid generating dust.[6]

Sweep or vacuum up the material and place it in a clean, dry, sealable, labeled container

for disposal.[6]

Major Spills:

Evacuate the area and move upwind.[6]

Alert your institution's emergency services and EHS department.[6][7]

Control personal contact by using appropriate protective equipment.[6]
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Prevent spillage from entering drains or waterways.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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